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Compound of Interest

Compound Name: Chlorphine

Cat. No.: B10827518 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Chlorpheniramine, a first-generation antihistamine, is widely used to alleviate

symptoms of allergic conditions such as rhinitis and urticaria. Its mechanism of action involves

blocking the effects of histamine at the H1 receptor.[1] Accurate and sensitive quantification of

chlorpheniramine in various matrices is crucial for clinical monitoring, pharmacokinetic studies,

and quality control of pharmaceutical formulations. Gas chromatography-mass spectrometry

(GC-MS) offers a robust and reliable method for the determination of chlorpheniramine due to

its high selectivity and sensitivity.[2] This document provides a detailed protocol for the analysis

of chlorpheniramine using GC-MS.

Quantitative Data Summary
The following table summarizes the quantitative data for the GC-MS analysis of

chlorpheniramine gathered from various studies.
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Parameter Value Matrix Reference

Linearity Range 0 - 160 ng/mL Serum [2]

0.01 - 0.5 µg/mL Banana

0.03 - 1 µg/mL Animal Food

5.00 - 1000.0 ng/mL Breast Milk

Limit of Detection

(LOD)
1 - 2 ng/mL Serum

1.50 ng/mL Breast Milk

Limit of Quantification

(LOQ)
5.00 ng/mL Breast Milk

Recovery 80.6% - 107.8% Various Foods

70.5% - 120.0% Breast Milk

Relative Standard

Deviation (RSD)
2.3% - 8.5% Various Foods

<12% Breast Milk

Characteristic m/z

ions
58, 72, 167, 203 N/A

Experimental Protocols
This section details the methodologies for sample preparation and GC-MS analysis of

chlorpheniramine.

Sample Preparation
a) Liquid-Liquid Extraction (for Serum/Plasma):

To 1 mL of serum or plasma, add a suitable internal standard (e.g., deuterated

chlorpheniramine).

Add 1 mL of 0.5 M NaOH to alkalinize the sample.
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Add 5 mL of an organic solvent (e.g., n-hexane or diethyl ether).

Vortex the mixture for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of a suitable solvent (e.g., ethyl acetate or chloroform) for

GC-MS analysis.

b) QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method (for Food Matrices):

Homogenize 10 g of the food sample with 10 mL of water.

Add 10 mL of acetonitrile and shake vigorously for 1 minute.

Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate) and shake for 1 minute.

Centrifuge at 5000 rpm for 5 minutes.

Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a dispersive solid-phase

extraction (d-SPE) tube containing MgSO₄ and primary secondary amine (PSA).

Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

Transfer the supernatant to a new tube and evaporate to dryness.

Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis
Gas Chromatograph: Agilent 7890B or equivalent.

Mass Spectrometer: Agilent 5977A or equivalent.
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Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or TRB-5-625 (60m × 0.25 mm

i.d., 0.25μm film thickness).

Injector: Split/splitless injector.

Injection Volume: 1-2 µL.

Injector Temperature: 250°C.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp to 280°C at 15°C/min.

Hold at 280°C for 5 minutes.

Transfer Line Temperature: 280°C.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

SIM Ions for Chlorpheniramine: m/z 58, 72, 167, 203. The ion at m/z 203 is often used for

quantification.

Full Scan Range: m/z 40-400.

Data Analysis
Identify the chlorpheniramine peak based on its retention time and the presence of

characteristic ions.
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For quantitative analysis, construct a calibration curve by plotting the peak area ratio of the

analyte to the internal standard against the concentration of the standards.

Determine the concentration of chlorpheniramine in the samples by interpolating their peak

area ratios from the calibration curve.

Visualizations
Experimental Workflow
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Caption: GC-MS workflow for Chlorpheniramine analysis.
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Caption: Simplified signaling pathway of Histamine H1 receptor and its inhibition by

Chlorpheniramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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